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Compound of Interest

Compound Name: (S)-1-Boc-3-isobutyl-piperazine

Cat. No.: B1343948 Get Quote

Core Chemical Data for (S)-1-Boc-3-isobutyl-
piperazine
(S)-1-Boc-3-isobutyl-piperazine, a substituted piperazine derivative, is a chiral building block

utilized in the synthesis of various pharmaceutical compounds. This document outlines its

fundamental chemical properties.

Physicochemical Properties
The essential physicochemical characteristics of (S)-1-Boc-3-isobutyl-piperazine are

summarized below.

Property Value

Molecular Formula C13H26N2O2[1][2]

Molecular Weight 242.35774 g/mol [1][2]

Conceptual Synthesis Workflow
The synthesis of chiral piperazine derivatives such as (S)-1-Boc-3-isobutyl-piperazine often

involves a multi-step process. A generalized workflow for such a synthesis is depicted below.

This process typically starts from a chiral precursor, followed by cyclization to form the
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piperazine ring, and subsequent protection of one of the amine groups with a tert-

butoxycarbonyl (Boc) group.
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Click to download full resolution via product page

Caption: Generalized synthetic workflow for chiral Boc-protected piperazines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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